Cas no 83784-20-7 (Hydrocortisone hemisuccinate hydrate)
Hydrocortisone hemisuccinate hydrate is a water-soluble ester derivative of hydrocortisone, commonly used in pharmaceutical and research applications. Its hemisuccinate modification enhances solubility in aqueous solutions, facilitating intravenous or intramuscular administration. The hydrate form ensures stability and ease of handling. This compound retains the anti-inflammatory and immunosuppressive properties of hydrocortisone, making it suitable for acute adrenal insufficiency, allergic reactions, and inflammatory conditions. Its consistent purity and reliable bioavailability are critical for precise dosing in clinical settings. The product is often employed in formulations requiring rapid systemic effects, offering a practical alternative to less soluble corticosteroid forms.
83784-20-7 structure
Product Name:Hydrocortisone hemisuccinate hydrate
Hydrocortisone hemisuccinate hydrate Chemical and Physical Properties
Names and Identifiers
-
- Hydrocortisone hemisuccinate hydrate
- (11b-)-21-(3-Carboxy-1-oxopropoxy)-11,17-dihydroxypregn-4-ene-3,20-dione monohydrate
- Hydrocortisone Hemisuccinate
- 4-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid,hydrate
- Hydrocortisone hemisuccinate (USP)
- Hydrocortisone hemisuccinate [USAN]
- LIU00Z1Z84
- UNII-LIU00Z1Z84
- Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11β)- (9CI)
- NSC 757049
- NSC-757049
- AKOS015896574
- HYDROCORTISONE HYDROGEN SUCCINATE [MART.]
- HYDROCORTISONE HEMISUCCINATE [USP MONOGRAPH]
- Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11 beta)-, monohydrate
- Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, hydrate (1:1), (11beta)-
- 4-[2-[(10R,11S,13S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
- Hydrocortisone hemisuccinate [USAN:USP]
- HYDROCORTISONE HEMISUCCINATE [USP-RS]
- Cortisol 21-(hydrogen succinate) monohydrate
- SCHEMBL22527563
- Q27283005
- PREGN-4-ENE-3,20-DIONE, 21-(3-CARBOXY-1-OXOPROPOXY)-11,17-DIHYDROXY-, (11.BETA.)-, MONOHYDRATE
- ORISTAR HCSHS
- Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, (11beta)-, monohydrate
- D04467
- CHEMBL3989663
- Hydrocortisone-21 hemisuccinate monohydrate
- 4-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid;hydrate
- DTXSID80894227
- 21-(3-Carboxypropanoyl)-11beta,17-dihydroxypregn-4-ene-3,20-dione monohydrate
- 83784-20-7
- Pregn-a4-aene-a3,a20-adione, 21-a(3-acarboxy-a1-aoxopropoxy)a-a11,a17-adihydroxy-a, hydrate (1:1)a, (11beta)a-
- Hydrocortisone hemisuccinate (hydrate)
- Pregn-4-ene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11b)- (9CI)
- Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, hydrate (1:1), (11ss)-; Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11ss)- (9CI); Hydrocortisone hydrogen succinate monohydrate; Hydrocortisone hemisuccinate monohydrate
- HY-B1402A
- CS-0013126
-
- MDL: MFCD03419281
- Inchi: 1S/C25H34O8.H2O/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30;/h11,16-18,22,27,32H,3-10,12-13H2,1-2H3,(H,29,30);1H2/t16-,17-,18-,22+,23-,24-,25-;/m0./s1
- InChI Key: AFLWPAGYTPJSEY-CODXZCKSSA-N
- SMILES: C[C@@]12[C@@](O)(C(=O)COC(=O)CCC(=O)O)CC[C@H]1[C@@H]1CCC3=CC(CC[C@]3(C)[C@H]1[C@H](C2)O)=O.O
Computed Properties
- Exact Mass: 480.23600
- Monoisotopic Mass: 480.236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 908
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 139A^2
Experimental Properties
- PSA: 147.43000
- LogP: 2.13300
Hydrocortisone hemisuccinate hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202287-5g |
Hydrocortisone hemisuccinate hydrate |
83784-20-7 | 95% | 5g |
$526 | 2021-06-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H922343-100mg |
Hydrocortisone Hemisuccinate |
83784-20-7 | 98% | 100mg |
¥385.00 | 2022-10-10 | |
| TRC | H714765-100mg |
Hydrocortisone Hemisuccinate Hydrate |
83784-20-7 | 100mg |
$ 81.00 | 2023-09-07 | ||
| TRC | H714765-200mg |
Hydrocortisone Hemisuccinate Hydrate |
83784-20-7 | 200mg |
$ 121.00 | 2023-04-15 | ||
| TRC | H714765-1g |
Hydrocortisone Hemisuccinate Hydrate |
83784-20-7 | 1g |
$ 190.00 | 2023-09-07 | ||
| TRC | H714765-5g |
Hydrocortisone Hemisuccinate Hydrate |
83784-20-7 | 5g |
$ 572.00 | 2023-09-07 | ||
| Chemenu | CM202287-5g |
Hydrocortisone hemisuccinate hydrate |
83784-20-7 | 95% | 5g |
$*** | 2023-05-29 | |
| 1PlusChem | 1P00IDSH-100mg |
Pregn-4-ene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11b)- (9CI) |
83784-20-7 | 98% | 100mg |
$73.00 | 2023-12-16 | |
| Aaron | AR00IE0T-100mg |
Pregn-4-ene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11b)- (9CI) |
83784-20-7 | 98% | 100mg |
$77.00 | 2023-12-13 | |
| A2B Chem LLC | AI56881-100mg |
Pregn-4-ene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11,17-dihydroxy-, monohydrate, (11b)- (9CI) |
83784-20-7 | 98% | 100mg |
$72.00 | 2023-12-30 |
Hydrocortisone hemisuccinate hydrate Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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